![molecular formula C9H11NO4 B2362017 6-(2-Methoxyethoxy)pyridine-3-carboxylic acid CAS No. 894802-20-1](/img/structure/B2362017.png)
6-(2-Methoxyethoxy)pyridine-3-carboxylic acid
Overview
Description
Pyridinecarboxylic acids are a group of organic compounds which are monocarboxylic derivatives of pyridine . They come in several isomers, including Picolinic acid (2-pyridinecarboxylic acid), Nicotinic acid (3-pyridinecarboxylic acid, also known as Niacin), and Isonicotinic acid (4-pyridinecarboxylic acid) .
Synthesis Analysis
The synthesis of pyridinecarboxylic acids and their derivatives can involve various methods. For instance, squaric acid (3,4-dihydroxycyclobut-3-ene-1,2-dione) has been used as a coformer to pyridine carboxylic acid cocrystallization .Molecular Structure Analysis
The molecular structure of pyridinecarboxylic acids involves a pyridine ring with a carboxylic acid group attached. The position of the carboxylic acid group can vary, leading to different isomers .Chemical Reactions Analysis
Pyridinecarboxylic acids can undergo various chemical reactions. For example, carboxylic acids can react with alcohols to form esters in a process called Fischer esterification .Physical and Chemical Properties Analysis
The physical and chemical properties of pyridinecarboxylic acids can vary depending on the specific compound. For example, 2-Hydroxypyridine-3-carboxylic acid has a melting point of 258-261 °C .Scientific Research Applications
Catalytic Applications
6-(2-Methoxyethoxy)pyridine-3-carboxylic acid and its derivatives have been utilized in catalytic applications. For instance, derivatives like 6-(4-alkyl-4,5-dihydro-1,3-oxazol-2-yl)pyridine-2-carboxylates form stable complexes with Cu(II) ions and are used as catalysts in addition reactions of terminal alkynes to imines, producing substituted propargylamines (Drabina et al., 2010).
Antimicrobial Activity
Research has shown that certain pyridine derivatives synthesized from 2-chloropyridine-3-carboxylic acid exhibit antimicrobial activity. These compounds have been tested against various strains of bacteria and fungi, displaying variable and modest activity (Patel et al., 2011).
Synthesis of Novel Compounds
The acid is also utilized in the synthesis of novel polycyclic heteroaromatic compounds. For instance, 2-carboxy-6-methoxybenzofuran-3-acetic acid anhydride, a derivative, is used for synthesizing compounds where the benzofuran ring is fused or bound to various aromatic structures (Patankar et al., 2008).
Separation Techniques
Pyridine-2-carboxylic acid (a relative compound) is used as an intermediate in pharmaceuticals, herbicides, and metal salts production. Reactive extraction is a technique to recover carboxylic acids from dilute solutions, such as fermentation broth. Selecting an appropriate combination of extractant-diluent can optimize the distribution of the acid while minimizing toxicity (Datta & Kumar, 2014).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-(2-methoxyethoxy)pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4/c1-13-4-5-14-8-3-2-7(6-10-8)9(11)12/h2-3,6H,4-5H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZTUGPZSOYQWBL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=NC=C(C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
894802-20-1 | |
Record name | 6-(2-methoxyethoxy)pyridine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods
Procedure details
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